Cas no 2229187-03-3 (4-(5-bromo-2-chlorophenyl)butanal)

• Product Name: 4-(5-bromo-2-chlorophenyl)butanal
• CAS No: 2229187-03-3
• MF: C₁₀H₁₀BrClO
• MW: 261.542801380157
• CID: 6447130
• PubChem ID: 165661629
• Update Time: 2025-06-10

4-(5-bromo-2-chlorophenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-chlorophenyl)butanal
• EN300-1904178
• 2229187-03-3

• Inchi： 1S/C10H10BrClO/c11-9-4-5-10(12)8(7-9)3-1-2-6-13/h4-7H,1-3H2
• InChI Key： BNOKFDBHBNXWJN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CCCC=O)Cl

Computed Properties

• Exact Mass: 259.96036g/mol
• Monoisotopic Mass: 259.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(5-bromo-2-chlorophenyl)butanal

Introduction to 4-(5-bromo-2-chlorophenyl)butanal (CAS No. 2229187-03-3)

4-(5-bromo-2-chlorophenyl)butanal, identified by the Chemical Abstracts Service Number (CAS No.) 2229187-03-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aldehyde derivative features a unique aromatic structure, incorporating both bromine and chlorine substituents on a phenyl ring, which makes it a valuable scaffold for synthetic applications and drug discovery initiatives.

The molecular framework of 4-(5-bromo-2-chlorophenyl)butanal consists of a butanal moiety attached to a substituted benzene ring. The presence of both bromine and chlorine atoms at specific positions (5 and 2, respectively) enhances its reactivity, making it a versatile intermediate in the synthesis of more complex molecules. Such structural characteristics are particularly appealing in medicinal chemistry, where modularity and functional group compatibility are crucial for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The combination of halogenated aromatic rings with aldehyde functionalities has been associated with various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This has spurred extensive research into derivatives of 4-(5-bromo-2-chlorophenyl)butanal, aiming to uncover new leads for drug development.

One of the most compelling aspects of 4-(5-bromo-2-chlorophenyl)butanal is its utility as a building block in combinatorial chemistry and library synthesis. The aldehyde group serves as a reactive site for condensation reactions with amines or hydrazines, yielding Schiff bases or hydrazones, respectively. These products can then be further functionalized or screened for biological activity. Similarly, the halogenated phenyl ring can undergo cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of additional substituents and the creation of structurally diverse analogs.

The pharmaceutical industry has leveraged such synthetic flexibility to develop novel compounds targeting various diseases. For instance, derivatives of 4-(5-bromo-2-chlorophenyl)butanal have been investigated for their potential role in modulating enzyme activity, particularly kinases and phosphodiesterases implicated in cancer progression. Preliminary studies suggest that modifications to the butanal moiety or the aromatic ring can significantly alter binding affinity and selectivity, offering insights into structure-activity relationships (SAR).

Advances in computational chemistry have further accelerated the exploration of 4-(5-bromo-2-chlorophenyl)butanal derivatives. Molecular modeling techniques enable researchers to predict binding modes and optimize lead compounds before experimental synthesis. This integration of computational methods with traditional wet chemistry has streamlined drug discovery pipelines and reduced time-to-market for new therapeutics.

Recent publications highlight the synthesis and evaluation of several analogs derived from 4-(5-bromo-2-chlorophenyl)butanal. These studies have revealed promising bioactivities in preclinical models, including inhibition of inflammatory pathways and induction of apoptosis in cancer cell lines. The halogen atoms on the phenyl ring appear to play a critical role in these effects by enhancing interactions with biological targets. Additionally, the butanal group contributes to metabolic stability and bioavailability, making these compounds attractive candidates for further development.

The synthetic methodologies employed in generating 4-(5-bromo-2-chlorophenyl)butanal derivatives have also seen innovation. Transition-metal-catalyzed reactions now form an integral part of modern synthetic strategies, offering milder conditions and higher yields compared to traditional methods. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce aryl groups at specific positions on the benzene ring, expanding the chemical space available for exploration.

The role of 4-(5-bromo-2-chlorophenyl)butanal in academic research is equally noteworthy. It serves as a benchmark compound for teaching advanced organic synthesis concepts and for testing new catalytic systems. Its well-documented reactivity patterns make it an ideal candidate for undergraduate and graduate-level experiments, fostering hands-on experience in multi-step synthesis and purification techniques.

Looking ahead, the future directions for research involving 4-(5-bromo-2-chlorophenyl)butanal are multifaceted. Efforts are underway to develop greener synthetic routes that minimize waste and energy consumption without compromising yield or purity. Furthermore, there is increasing emphasis on exploring derivatives that exhibit improved pharmacokinetic profiles, such as enhanced solubility or reduced toxicity.

The intersection of artificial intelligence (AI) with medicinal chemistry is also shaping how researchers approach discoveries involving 4-(5-bromo-2-chlorophenyl)butanal. AI-driven platforms can predict potential bioactivities based on molecular structure alone, guiding experimental design more efficiently than traditional screening methods. This synergy between computational power and synthetic chemistry promises to unlock new therapeutic opportunities in the near future.